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Compound of Interest

Compound Name: Cyclohexane-1,1-dicarboxylic acid

Cat. No.: B074598

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and hazards
of Cyclohexane-1,1-dicarboxylic acid (CAS 1127-08-8). The information is compiled from
various chemical and safety data sources to support research, development, and safety
assessments.

Chemical and Physical Properties

Cyclohexane-1,1-dicarboxylic acid is a white crystalline solid.[1] Its key physical and
chemical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula CsH1204 [2][3]
Molecular Weight 172.18 g/mol [2]

Melting Point 175.5-176.5 °C [2]

Boiling Point 375.4 °C at 760 mmHg [2]

Density 1.33 g/cm3 [2]

Flash Point 195 °C [2]

Vapor Pressure

1.13E-06 mmHg at 25°C

[2]4]

Solubility Sparingly soluble in water. [1]
LogP 1.10610 [2]
pKa 4.61 + 0.20 (Predicted) [1][4]

Hazards and Safety Information

Cyclohexane-1,1-dicarboxylic acid is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications.

GHS Classification

Hazard Class Category
Acute Toxicity, Oral Category 3
Skin Irritation Category 2
Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory tract irritation)

Source:[1][5]

GHS Pictograms and Signal Word
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Pictogram:

walt text

Signal Word:Danger[2][6]

Hazard and Precautionary Statements

Hazard Statements:

H301: Toxic if swallowed.[2][5]

H315: Causes skin irritation.[2][5]

H319: Causes serious eye irritation.[2][5]

H335: May cause respiratory irritation.[2][5]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

e P270: Do not eat, drink or smoke when using this product.[1]

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[2]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P330: Rinse mouth.[1]

e P405: Store locked up.[1]

Experimental Protocols
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Specific experimental data for the biological activity or toxicity of Cyclohexane-1,1-
dicarboxylic acid (CAS 1127-08-8) are not readily available in the public domain. However,
the identified hazards can be assessed using standardized methodologies, such as those
provided by the Organisation for Economic Co-operation and Development (OECD) Guidelines
for the Testing of Chemicals.

Acute Oral Toxicity (OECD 420, 423, 425)

These guidelines describe procedures for assessing the acute toxic effects of a substance
administered orally.[6]

e Principle: A single dose of the substance is administered to animals (typically rodents) by
gavage.[7][8] The animals are observed for a defined period (usually 14 days) for signs of
toxicity and mortality.[7]

» Methodology: The test can be conducted using one of three methods: the Fixed Dose
Procedure (OECD 420), the Acute Toxic Class Method (OECD 423), or the Up-and-Down
Procedure (OECD 425).[6] These methods aim to determine the LD50 (the dose causing
death in 50% of the test animals) or to classify the substance into a specific toxicity category
based on the observed effects at different dose levels.[6] Key observations include changes
in skin and fur, eyes, and mucous membranes, as well as effects on the respiratory,
circulatory, autonomic, and central nervous systems.[7]

Skin Irritation (OECD 404, 439)

These guidelines outline procedures for assessing the potential of a substance to cause
reversible inflammatory changes to the skin.

¢ Principle: The substance is applied to the skin of a test animal (in vivo, OECD 404) or a
reconstructed human epidermis model (in vitro, OECD 439).[1][4]

¢ In Vivo Methodology (OECD 404): A small amount of the test substance is applied to a
shaved patch of skin on an animal (typically a rabbit) for a set duration (e.g., 4 hours).[9] The
skin is then observed for signs of erythema (redness) and edema (swelling) at specific time
points.[9]
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« In Vitro Methodology (OECD 439): The test substance is applied to a reconstructed human
epidermis model.[4] Cell viability is measured after exposure, and a reduction in viability
below a certain threshold indicates an irritant potential.[10]

Eye Irritation (OECD 405)

This guideline details the procedure for assessing the potential of a substance to cause
reversible or irreversible changes to the eye.

e Principle: A single dose of the substance is applied to the conjunctival sac of one eye of a
test animal (typically a rabbit).[3] The untreated eye serves as a control.[3]

o Methodology: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for
lesions of the cornea, iris, and conjunctiva.[3] The severity and reversibility of any observed
effects are recorded to determine the irritation potential.[11]

Visualizations
Hazard Assessment Workflow

The following diagram illustrates the logical workflow for the hazard assessment of
Cyclohexane-1,1-dicarboxylic acid based on its GHS classifications.
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Hazard Identification and Classification

Oral Exposure

Substance: Cyclohexane-1,1-dicarboxylic acid

CAS: 1127-08-8
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Caption: Hazard Assessment Workflow for Cyclohexane-1,1-dicarboxylic acid.

Biological Signaling Pathways

Based on a comprehensive review of publicly available scientific literature, no specific

biological signaling pathways have been identified for Cyclohexane-1,1-dicarboxylic acid

(CAS 1127-08-8) at this time. Further research is required to elucidate its mechanism of action

and potential interactions with biological systems.

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive safety data sheet (SDS) or professional safety and

toxicological advice. All necessary precautions should be taken when handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Cyclohexane-1,1-dicarboxylic Acid
(CAS 1127-08-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074598#cas-number-1127-08-8-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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